6-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
CAS No.: 2640945-40-8
Cat. No.: VC11851144
Molecular Formula: C20H24N6
Molecular Weight: 348.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2640945-40-8 |
|---|---|
| Molecular Formula | C20H24N6 |
| Molecular Weight | 348.4 g/mol |
| IUPAC Name | 6-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile |
| Standard InChI | InChI=1S/C20H24N6/c1-3-17-14(2)23-19(16-5-6-16)24-20(17)26-10-8-25(9-11-26)18-7-4-15(12-21)13-22-18/h4,7,13,16H,3,5-6,8-11H2,1-2H3 |
| Standard InChI Key | UETFKLLODNURMR-UHFFFAOYSA-N |
| SMILES | CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC=C(C=C3)C#N)C4CC4)C |
| Canonical SMILES | CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC=C(C=C3)C#N)C4CC4)C |
Introduction
The compound 6-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile is a complex organic molecule that combines elements of pyrimidine, piperazine, and pyridine rings. This compound is of interest in pharmaceutical and chemical research due to its potential biological activity and structural complexity.
Synthesis
The synthesis of 6-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile likely involves multiple steps, including the formation of the pyrimidine core, introduction of the cyclopropyl and ethyl groups, and subsequent coupling with the piperazine and pyridine rings. Specific synthetic routes may vary depending on the availability of starting materials and desired efficiency.
Biological Activity
Compounds with similar structures have been explored for their potential in inhibiting various enzymes or receptors, which could be relevant in treating diseases such as cancer or neurological disorders. The specific biological activity of 6-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile would require detailed biochemical assays to determine.
Pharmaceutical Development
In pharmaceutical development, compounds like this are often evaluated for their pharmacokinetic properties (e.g., absorption, distribution, metabolism, excretion) and pharmacodynamic effects. This process involves extensive testing in vitro and in vivo to assess efficacy and safety.
Chemical Data
| Property | Value |
|---|---|
| Molecular Formula | Not specified |
| Molecular Weight | Estimated |
| Solubility | Not detailed |
| Stability | Not detailed |
Biological Data
-
Enzyme Inhibition: Potential activity against specific enzymes could be a focus of research.
-
Cellular Assays: In vitro studies would be necessary to evaluate cellular effects.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume